Cas no 540740-48-5 (6-chloro-1-(phenylsulfonyl)-1h-indole-2-carboxamide)
540740-48-5 structure
Product Name:6-chloro-1-(phenylsulfonyl)-1h-indole-2-carboxamide
CAS No:540740-48-5
MF:C15H11ClN2O3S
MW:334.777441263199
CID:939563
PubChem ID:506836
Update Time:2025-04-19
6-chloro-1-(phenylsulfonyl)-1h-indole-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 6-chloro-1-(phenylsulfonyl)-1h-indole-2-carboxamide
- 1-(benzenesulfonyl)-6-chloroindole-2-carboxamide
- DB-071785
- AB25011
- 1-(benzenesulfonyl)-6-chloro-indole-2-carboxamide
- CHEMBL311883
- AC-13616
- DTXSID80333464
- AKOS015961303
- 1H-Indole-2-carboxamide, 6-chloro-1-(phenylsulfonyl)-
- 540740-48-5
-
- Inchi: 1S/C15H11ClN2O3S/c16-11-7-6-10-8-14(15(17)19)18(13(10)9-11)22(20,21)12-4-2-1-3-5-12/h1-9H,(H2,17,19)
- InChI Key: KGGYZNNQQFJAOO-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C=C(C(N)=O)N(C=2C=1)S(C1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 334.01800
- Monoisotopic Mass: 334.0178911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 527
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 90.5Ų
Experimental Properties
- PSA: 90.54000
- LogP: 4.41170
6-chloro-1-(phenylsulfonyl)-1h-indole-2-carboxamide Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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